N-(3,4-difluorophenyl)-2-(2-oxo-3-(pyrrolidin-1-ylsulfonyl)pyridin-1(2H)-yl)acetamide

• IUPAC Name: N-(3,4-difluorophenyl)-2-(2-oxo-3-pyrrolidin-1-ylsulfonylpyridin-1-yl)acetamide
• InChI: InChI=1S/C17H17F2N3O4S/c18-13-6-5-12(10-14(13)19)20-16(23)11-21-7-3-4-15(17(21)24)27(25,26)22-8-1-2-9-22/h3-7,10H,1-2,8-9,11H2,(H,20,23)
• InChI Key: RJWNFSBILLCZFL-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=CC=CN(C2=O)CC(=O)NC3=CC(=C(C=C3)F)F
• Molecular Formula: C17H17F2N3O4S
• Molecular Weight: 397.4 g/mol

Description

N-(3,4-difluorophenyl)-2-(2-oxo-3-(pyrrolidin-1-ylsulfonyl)pyridin-1(2H)-yl)acetamide is a useful research compound. Its molecular formula is C17H17F2N3O4S and its molecular weight is 397.4. The purity is usually 95%.
BenchChem offers high-quality N-(3,4-difluorophenyl)-2-(2-oxo-3-(pyrrolidin-1-ylsulfonyl)pyridin-1(2H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3,4-difluorophenyl)-2-(2-oxo-3-(pyrrolidin-1-ylsulfonyl)pyridin-1(2H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Corrosion Inhibition Applications :

  • A study by Yıldırım and Cetin (2008) explored the synthesis of acetamide derivatives for corrosion inhibition. These compounds were tested for their effectiveness in preventing corrosion on steel coupons in acidic and oil mediums. The best results were obtained with an inhibitor concentration of 50 ppm in the acidic medium, demonstrating the potential of such compounds in corrosion prevention (Yıldırım & Cetin, 2008).

• Pharmacological Research :

  • Grimwood et al. (2011) characterized a compound similar to N-(3,4-difluorophenyl)-2-(2-oxo-3-(pyrrolidin-1-ylsulfonyl)pyridin-1(2H)-yl)acetamide, identifying its potential as a κ-opioid receptor antagonist. This research adds to the understanding of opioid receptors and their antagonists, which can be crucial in developing treatments for pain, depression, and addiction (Grimwood et al., 2011).

• Organic Chemistry and Synthesis :

  • Banks, Besheesh, and Tsiliopoulos (1996) discussed the synthesis of an N-halogeno compound, highlighting the utility of such compounds in organic synthesis. This research contributes to the field of organic chemistry, particularly in the synthesis of complex molecules (Banks, Besheesh, & Tsiliopoulos, 1996).
  • Getlik et al. (2013) described a rearrangement reaction of 3-halo-4-aminopyridines with acyl chlorides, leading to the synthesis of α-substituted acetamide products. Such reactions are significant for the development of new synthetic pathways in medicinal chemistry (Getlik et al., 2013).

• Material Science and Coatings :

  • Batibay et al. (2020) synthesized a novel nano-photoinitiator for the preparation of hybrid networks in air atmosphere. This research has implications for material science, particularly in the development of new coatings and materials with enhanced properties (Batibay et al., 2020).

• Antimicrobial Activity :

  • Nunna et al. (2014) synthesized novel heterocyclic compounds with sulfamido moiety, showing potential antimicrobial activity. This research contributes to the development of new antimicrobial agents, which is crucial in the context of increasing antibiotic resistance (Nunna et al., 2014).